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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458 Get Quote

An In-depth Technical Guide to 2-Ethylphenyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and

experimental characterization of 2-Ethylphenyl Acetate, a key aromatic ester. The information

is presented to support research and development activities where this compound may be of

interest.

Chemical Structure and Identification
2-Ethylphenyl Acetate is an organic compound consisting of an acetate group attached to the

oxygen of a 2-ethylphenol moiety. Its core structure is a benzene ring substituted with both an

ethyl group and an acetoxy group at adjacent positions.

Caption: 2D chemical structure of (2-ethylphenyl) acetate.

Physicochemical Properties
The key physical and chemical properties of 2-Ethylphenyl Acetate are summarized in the

table below. These computed and experimental values are essential for handling, storage, and

application of the compound.
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Property Value Source

Molecular Formula C10H12O2 [1][2]

Molecular Weight 164.20 g/mol [1][2]

IUPAC Name (2-ethylphenyl) acetate [1]

CAS Number 3056-59-5 [1][2]

Synonyms Acetic Acid 2-Ethylphenyl Ester [2]

XLogP3 2.4 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Exact Mass 164.083729621 Da [1]

Topological Polar Surface Area 26.3 Å² [1]

Heavy Atom Count 12 [1]

Spectroscopic Data
Spectroscopic data is critical for the structural confirmation and purity assessment of 2-
Ethylphenyl Acetate.

Mass Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry provides information on the molecular weight and

fragmentation pattern of the compound.
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Parameter Value Source

NIST Number 374849 [1]

Top Peak (m/z) 107 [1]

2nd Highest Peak (m/z) 122 [1]

3rd Highest Peak (m/z) 43 [1]

Infrared Spectroscopy (IR)
Infrared spectroscopy is used to identify the functional groups present in the molecule.

Parameter Value Source

Instrument Bruker Tensor 27 FT-IR [1]

Technique ATR-Neat [1]

Note: Specific peak assignments for 2-Ethylphenyl Acetate are not detailed in the available

search results but would typically show characteristic C=O stretching for the ester and C-H

stretching for the aromatic and alkyl groups.

Experimental Protocols
While a specific, detailed synthesis protocol for 2-Ethylphenyl Acetate was not found in the

provided search results, a general experimental workflow for its synthesis and purification can

be outlined based on standard organic chemistry principles.

General Synthesis via Esterification
2-Ethylphenyl Acetate can be synthesized via the Fischer esterification of 2-ethylphenol with

acetic acid or, more commonly, by reacting 2-ethylphenol with a more reactive acylating agent

like acetic anhydride or acetyl chloride in the presence of a base catalyst.
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Synthesis Workflow

Combine 2-Ethylphenol,
Acetyl Chloride, and Pyridine

in a suitable solvent (e.g., DCM)

Stir at room temperature
(or with gentle heating)
Monitor reaction by TLC

Step 1: Reaction Setup
Quench with water

Separate organic layer
Wash with dilute HCl, NaHCO3,

and brine

Step 2: Aqueous Workup Dry organic layer
(e.g., over Na2SO4 or MgSO4)

Step 3: Drying
Remove solvent in vacuo
Purify crude product via

column chromatography or distillation

Step 4: Purification
Characterize pure

2-Ethylphenyl Acetate
(NMR, IR, MS)

Step 5: Analysis

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.

Methodology:

Reaction Setup: In a round-bottomed flask, dissolve 2-ethylphenol in a suitable anhydrous

solvent (e.g., dichloromethane or diethyl ether). Add a stoichiometric equivalent of a base

(e.g., pyridine or triethylamine).

Acylation: Slowly add one equivalent of acetyl chloride or acetic anhydride to the solution

while stirring, typically in an ice bath to control the exothermic reaction.

Reaction Monitoring: Allow the mixture to stir at room temperature. The progress of the

reaction should be monitored using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Workup: Once the reaction is complete, the mixture is quenched by the addition of water.

The organic layer is separated, washed successively with dilute acid (e.g., 1M HCl) to

remove the base, a saturated solution of sodium bicarbonate to remove any unreacted

acylating agent, and finally with brine.

Purification: The organic layer is dried over an anhydrous salt like sodium sulfate, filtered,

and the solvent is removed under reduced pressure. The resulting crude product can be

purified by vacuum distillation or column chromatography.

Characterization Protocols
Gas Chromatography-Mass Spectrometry (GC-MS):
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Sample Preparation: Prepare a dilute solution of the purified 2-Ethylphenyl Acetate in a

volatile organic solvent (e.g., ethyl acetate or hexane).

Injection: Inject a small volume (typically 1 µL) of the sample into the GC-MS instrument.

Separation: The compound is vaporized and travels through a capillary column (e.g., a non-

polar DB-5 column), separating it from any impurities based on boiling point and column

affinity.

Detection: As the compound elutes from the column, it enters the mass spectrometer, where

it is ionized (typically by electron impact) and fragmented. The mass-to-charge ratio of the

fragments is detected, generating a mass spectrum.

Attenuated Total Reflectance-Infrared (ATR-IR) Spectroscopy:

Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR

crystal (e.g., diamond or zinc selenide).

Data Acquisition: Record the background spectrum of the clean ATR crystal. Then, acquire

the sample spectrum. The instrument software automatically subtracts the background to

produce the final IR spectrum of the sample.

Safety and Handling
While comprehensive toxicological data for 2-Ethylphenyl Acetate is not readily available,

standard laboratory precautions should be observed when handling this and other chemical

reagents. It is recommended to handle the compound in a well-ventilated fume hood and wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. For detailed safety information, refer to the specific Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/product/b1277458?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Ethylphenyl Acetate | C10H12O2 | CID 9898919 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [2-Ethylphenyl Acetate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277458#2-ethylphenyl-acetate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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